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Compound of Interest

Compound Name: CH-66

Cat. No.: B1668565

Essential Safety and Handling Guide for CH-66

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for the handling and disposal
of CH-66, a renin inhibitor, in a laboratory setting. Given that detailed hazard information for
CH-66 is not readily available, it must be treated as a novel compound with unknown potential
hazards. This guide is intended for researchers, scientists, and drug development
professionals.

Compound Identification and Properties

While a comprehensive Safety Data Sheet (SDS) is not publicly available, the following
information has been identified for CH-66. All personnel must handle this compound with the
assumption that it is hazardous.
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Property Data Source

CAS Number 139890-66-7 [1]
Piv-his-pro-phe-leu(OH)leu-tyr-

Synonym [1]
tyr-ser-NH2

Chemical Formula C58H81N11012 [1]

Molecular Weight 1124.35 g/mol [1]

Appearance Solid powder [1]

) >98% (refer to Certificate of

Purity _ [1]
Analysis)

Solubility May be formulated in DMSO [1]

Short term (days to weeks): O -
Storage 4 °C. Long term (months): -20 [1]
°C.

Personal Protective Equipment (PPE)

Due to the unknown nature of CH-66's hazards, a comprehensive PPE protocol is mandatory
to prevent skin contact, inhalation, and eye exposure.[2] The following PPE should be worn at
all times when handling CH-66:
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PPE Category

Specific Requirements

Hand Protection

Double-gloving with chemically resistant gloves
(e.g., nitrile or neoprene) is recommended.
Gloves must be inspected before use and
changed immediately upon any sign of

contamination.

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side
shields or, preferably, safety goggles should be
worn.[2] A face shield is required if there is a risk

of splashes or aerosol generation.[2]

Body Protection

A lab coat must be worn. For procedures with a
higher risk of contamination, chemical-resistant

coveralls or an apron should be used.

Respiratory Protection

All handling of CH-66 powder should be
conducted within a certified chemical fume hood
to minimize inhalation risk. If work outside of a
fume hood is unavoidable, contact your
institution's Environmental Health and Safety
(EHS) department for a respiratory protection

assessment.

Handling and Operational Plan

A clear and concise operational plan is essential for the safe handling of CH-66. The following

workflow outlines the key steps from receiving to disposal.
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Preparation Phase

Receive and Inspect
- Verify container integrity
- Confirm label information

!

Log and Store
- Record in chemical inventory
- Store at recommended temperature
- Use secondary containment

}

Conduct Hazard Assessment
- Review available data
- Assume high toxicity
- Plan experiment

Handli# Phase

Don Appropriate PPE

!

Work in Fume Hood
- Prepare solutions
- Perform experiment

}

Label All Samples and Solutions

Post-Han$ing Phase

Decontaminate Work Area
- Clean surfaces with appropriate solvent

|

Segregate Waste
- Separate solid, liquid, and sharps waste

}

Doff PPE Correctly

}

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of CH-66.
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Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Emergency Scenario Immediate Actions

1. Immediately remove all contaminated
. clothing. 2. Flush the affected skin area with
Skin Contact ]
copious amounts of water for at least 15

minutes. 3. Seek immediate medical attention.

1. Immediately flush eyes with a gentle but

steady stream of water for at least 15 minutes,
Eye Contact holding the eyelids open. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

1. Move the affected individual to fresh air

immediately. 2. If breathing is difficult, administer
Inhalation oxygen. If breathing has stopped, begin artificial

respiration. 3. Seek immediate medical

attention.

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion ) ] ) ]
water. 3. Seek immediate medical attention.
1. Alert others in the vicinity and evacuate the
immediate area if necessary. 2. If the spill is
small and you are trained to handle it, wear

Spill appropriate PPE and contain the spill with

absorbent materials. 3. For large spills or if you
are unsure, contact your institution's EHS

department immediately.

Disposal Plan

All waste containing CH-66 must be treated as hazardous waste. A clear disposal plan should
be in place before any work begins.
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Experiment Generates
CH-66 Waste

Segregate Waste at Point of Generation
- Solid Waste
- Liquid Waste
- Sharps

'

Use Designated, Labeled, and Sealed
Hazardous Waste Containers

'

Label Containers Clearly
- 'Hazardous Waste'
- Compound Name: CH-66
- Accumulation Start Date

'

Store Waste in a Secure,
Secondary Containment Area

'

Contact EHS for Pickup
and Final Disposal

Waste Disposed by
Certified Professionals

Click to download full resolution via product page

Caption: Disposal workflow for CH-66 hazardous waste.
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Key Disposal Principles:
e Segregation: Do not mix CH-66 waste with other waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "CH-66," and the date of accumulation.

o Containment: Use sealed, leak-proof containers for all CH-66 waste. Store these containers
in a designated, secure area with secondary containment.

» Professional Disposal: Contact your institution's EHS department for proper disposal
procedures. Do not attempt to dispose of CH-66 waste via standard trash or sewer systems.

This guide provides a framework for the safe handling of CH-66. Always consult with your
institution's EHS office and your principal investigator to ensure compliance with all local and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
e 2. twu.edu [twu.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling CH-66].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668565#personal-protective-equipment-for-
handling-ch-66]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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